Cas no 2228468-91-3 (2,5-dimethoxy-3,3-dimethylpentanoic acid)

• Product Name: 2,5-dimethoxy-3,3-dimethylpentanoic acid
• CAS No: 2228468-91-3
• MF: C₉H₁₈O₄
• MW: 190.236823558807
• CID: 6149994
• PubChem ID: 165669435
• Update Time: 2025-07-14

2,5-dimethoxy-3,3-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-3,3-dimethylpentanoic acid
• EN300-1822645
• 2228468-91-3

• Inchi： 1S/C9H18O4/c1-9(2,5-6-12-3)7(13-4)8(10)11/h7H,5-6H2,1-4H3,(H,10,11)
• InChI Key： YKFJHDODOICQMI-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)CCOC

Computed Properties

• Exact Mass: 190.12050905g/mol
• Monoisotopic Mass: 190.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8Ų

Additional information on 2,5-dimethoxy-3,3-dimethylpentanoic acid

Comprehensive Analysis of 2,5-Dimethoxy-3,3-dimethylpentanoic Acid (CAS No. 2228468-91-3) and Its Applications

2,5-Dimethoxy-3,3-dimethylpentanoic acid (CAS No. 2228468-91-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and fine chemical synthesis. This carboxylic acid derivative, characterized by its unique dimethoxy and dimethyl substitutions, offers versatile reactivity and potential applications in drug discovery and material science. Its molecular structure, featuring a pentanoic acid backbone, makes it a valuable intermediate for synthesizing complex molecules with tailored properties.

In recent years, the demand for high-purity synthetic intermediates like 2,5-dimethoxy-3,3-dimethylpentanoic acid has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers and industry professionals frequently search for CAS 2228468-91-3 solubility, synthesis methods, and safety data, reflecting its growing relevance. The compound’s methoxy groups enhance its solubility in organic solvents, while the steric hindrance from the dimethyl moieties influences its reactivity—a topic of interest in structure-activity relationship (SAR) studies.

One of the most searched questions related to this compound is: "What are the applications of 2,5-dimethoxy-3,3-dimethylpentanoic acid in drug development?" Preliminary studies suggest its potential as a building block for bioactive molecules, particularly in designing enzyme inhibitors or metabolically stable compounds. Its lipophilic nature and electron-donating groups make it suitable for modifying pharmacokinetic properties, aligning with trends in precision medicine and targeted therapies.

From an industrial perspective, CAS 2228468-91-3 is often explored for its role in flavor and fragrance formulations, where its ester derivatives could contribute to novel aromatic profiles. Environmental considerations also play a role; queries like "Is 2,5-dimethoxy-3,3-dimethylpentanoic acid biodegradable?" highlight the intersection of chemical innovation and eco-friendly practices. Analytical techniques such as HPLC and NMR are critical for verifying its purity, another frequent search topic among quality control specialists.

In summary, 2,5-dimethoxy-3,3-dimethylpentanoic acid exemplifies the convergence of synthetic chemistry and applied research. Its multifunctional design addresses contemporary challenges in material science and life sciences, while its CAS registry number (2228468-91-3) ensures traceability in global databases. As interest in custom intermediates grows, this compound is poised to remain a focal point for innovation.